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Compound of Interest

Compound Name:
(Methyl

benzoate)tricarbonylchromium

Cat. No.: B076706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and hazards

of (Methyl Benzoate)tricarbonylchromium, CAS number 12125-87-0. The information is

compiled from various scientific and safety resources.

Chemical Identification and Properties
(Methyl Benzoate)tricarbonylchromium is an organometallic compound where a methyl

benzoate molecule is complexed to a tricarbonylchromium moiety.[1] This complexation alters

the chemical reactivity of the methyl benzoate, making it a useful tool in organic synthesis.

Table 1: Physicochemical Properties of (Methyl Benzoate)tricarbonylchromium
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Property Value Source(s)

CAS Number 12125-87-0 [1]

Molecular Formula C₁₁H₈CrO₅ [1]

Molecular Weight 272.17 g/mol [1]

Appearance Orange crystalline solid [2]

Melting Point 95-96 °C [1]

Solubility
Insoluble in water. Solubility in

organic solvents not specified.
[1]

Sensitivity Air and moisture sensitive [1]

Synthesis and Applications
General Synthesis Protocol
The synthesis of (arene)tricarbonylchromium complexes, such as (Methyl
Benzoate)tricarbonylchromium, is typically achieved by the direct reaction of the

corresponding arene with chromium hexacarbonyl (Cr(CO)₆).[3] A general procedure involves

heating the arene (in this case, methyl benzoate) with Cr(CO)₆ in a high-boiling inert solvent or

a mixture of solvents like dibutyl ether and THF under an inert atmosphere.[3] Photochemical

methods can also be employed.[4]

A specific, detailed experimental protocol for the synthesis of (Methyl
Benzoate)tricarbonylchromium with precise quantities, reaction times, and purification

methods was not found in the reviewed literature. Researchers should adapt general

procedures for arene tricarbonylchromium complex synthesis.[3]

Applications
(Methyl Benzoate)tricaricarbonylchromium is primarily used as a catalyst in organic synthesis.

The tricarbonylchromium group acts as a strong electron-withdrawing group, which activates

the aromatic ring for various transformations.[5] Key applications include:
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Catalyst for Carbon-Carbon Bond Formation: It is utilized in reactions that form new carbon-

carbon bonds.[1]

Carbonylation and Hydroformylation: The complex can catalyze the introduction of carbonyl

groups into organic molecules.[6]

Synthesis of Chromium-Containing Materials: It serves as a precursor for the preparation of

specialized materials containing chromium.[6]

Hazards and Toxicological Information
The available toxicological data for (Methyl Benzoate)tricarbonylchromium is limited. The

compound is classified as toxic if swallowed.[2] Due to the lack of comprehensive toxicological

studies, it should be handled with extreme caution, assuming high toxicity.

Table 2: Toxicological Profile of (Methyl Benzoate)tricarbonylchromium

Endpoint Information Source(s)

Acute Oral Toxicity
Category 3: Toxic if swallowed

(H301)
[2]

Acute Dermal Toxicity No data available [7]

Acute Inhalation Toxicity No data available [7]

Skin Corrosion/Irritation No data available [7]

Serious Eye Damage/Irritation No data available [7]

Respiratory or Skin

Sensitization
No data available [7]

Germ Cell Mutagenicity No data available [7]

Carcinogenicity No data available [7]

Reproductive Toxicity No data available [7]

Specific Target Organ Toxicity

(Single and Repeated

Exposure)

No data available [7]
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Note: The toxicological properties of this compound have not been fully investigated.[1]

Safety Precautions and Handling
Given the known and unknown hazards, strict safety protocols must be followed when handling

(Methyl Benzoate)tricarbonylchromium.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[1]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Protect

from air and moisture.[1]

Hazard and Safety Workflow
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Hazard Identification

Personal Protective Equipment (PPE)

Safe Handling Procedures Emergency Procedures

H301: Toxic if swallowed

Work in a Fume Hood

Requires

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Do NOT induce vomiting.

Leads to

Air and Moisture Sensitive Handle Under Inert AtmosphereRequires

Incomplete Toxicological Data Requires

Protective Gloves

Safety Goggles/Face Shield

Lab Coat

Respirator (if dust is present)

Avoid Skin/Eye Contact

Do Not Inhale Dust If on Skin: Wash with plenty of soap and water. Seek medical attention.

If contact occurs

If in Eyes: Rinse cautiously with water for several minutes. Seek medical attention.If contact occurs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1998/nj/a804390f
https://pubs.rsc.org/en/content/articlelanding/1998/nj/a804390f
https://pubs.rsc.org/en/content/articlelanding/1998/nj/a804390f
https://pubs.acs.org/doi/10.1021/jo00169a065
https://pmc.ncbi.nlm.nih.gov/articles/PMC3458723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3458723/
https://www.researchgate.net/publication/385641505_Synthesis_of_e6-Arenetricarbonylchromium_Complexes_of_13-Benzodioxanes
https://www.uwindsor.ca/people/jgreen/sites/uwindsor.ca.people.jgreen/files/csr-2007-36-1589_arene-cr_0.pdf
https://pubs.acs.org/doi/10.1021/ic00054a007
https://pubs.rsc.org/en/content/articlelanding/2007/cs/b606665h
https://pubs.rsc.org/en/content/articlelanding/2007/cs/b606665h
https://www.benchchem.com/product/b076706#cas-number-12125-87-0-properties-and-hazards
https://www.benchchem.com/product/b076706#cas-number-12125-87-0-properties-and-hazards
https://www.benchchem.com/product/b076706#cas-number-12125-87-0-properties-and-hazards
https://www.benchchem.com/product/b076706#cas-number-12125-87-0-properties-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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